2-(2,4-dimethylphenyl)-4,7-dimethyltetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,4H)-trione

• Molecular Formula: C19H21NO3
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 4-(2,4-dimethylphenyl)-1,7-dimethyl-4-azatricyclo[5.2.1.02,6]decane-3,5,8-trione
• InChI: InChI=1S/C19H21NO3/c1-10-5-6-12(11(2)7-10)20-16(22)14-15(17(20)23)19(4)9-18(14,3)8-13(19)21/h5-7,14-15H,8-9H2,1-4H3
• InChI Key: XEHASGGCKVTPLQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)N2C(=O)C3C(C2=O)C4(CC3(CC4=O)C)C)C

Description

2-(2,4-dimethylphenyl)-4,7-dimethyltetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,4H)-trione is a complex organic compound that belongs to the class of isoindole derivatives This compound is characterized by its unique structure, which includes a tetrahydroisoindole core with multiple methyl substitutions

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-dimethylphenyl)-4,7-dimethyltetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,4H)-trione typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 2,4-dimethylphenyl derivatives with suitable cyclizing agents can yield the desired isoindole structure. The reaction conditions often involve the use of catalysts, solvents, and specific temperature and pressure settings to optimize the yield and purity of the product .

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. The use of advanced techniques such as microwave-assisted synthesis and high-throughput screening can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions

2-(2,4-dimethylphenyl)-4,7-dimethyltetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,4H)-trione undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride, resulting in the formation of reduced isoindole derivatives.

Substitution: The compound can undergo electrophilic or nucleophilic substitution reactions, where functional groups on the phenyl ring or the isoindole core are replaced by other substituents.

Common Reagents and Conditions

Common reagents used in these reactions include acids, bases, oxidizing agents, and reducing agents. The reaction conditions vary depending on the desired transformation, but typically involve controlled temperatures, pressures, and the use of inert atmospheres to prevent unwanted side reactions .

Major Products Formed

The major products formed from these reactions include various substituted isoindole derivatives, quinones, and reduced isoindole compounds. These products can have different physical and chemical properties, making them useful for various applications .

Scientific Research Applications

2-(2,4-dimethylphenyl)-4,7-dimethyltetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,4H)-trione has several scientific research applications, including:

Chemistry: The compound is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Medicine: The compound is being explored for its potential therapeutic properties, including its use as a precursor for drug development.

Industry: It is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 2-(2,4-dimethylphenyl)-4,7-dimethyltetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,4H)-trione involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

Similar compounds to 2-(2,4-dimethylphenyl)-4,7-dimethyltetrahydro-1H-4,7-methanoisoindole-1,3,5(2H,4H)-trione include other isoindole derivatives and related heterocyclic compounds such as:

• 4-hydroxy-2-quinolones
• Piperidine derivatives
• 1,3,5-triazines

Uniqueness

What sets this compound apart is its unique structural features, including the tetrahydroisoindole core and multiple methyl substitutions. These features confer specific chemical and physical properties that make it suitable for a wide range of applications in scientific research and industry .